![molecular formula C8H6F3NO3 B1528974 3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid CAS No. 1250130-41-6](/img/structure/B1528974.png)
3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid
Overview
Description
“3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid” is a chemical compound . Unfortunately, there is limited information available about this specific compound. It’s important to note that the information might be under a different name or structure due to the nature of chemical nomenclature and structural isomerism .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a trifluoroethoxy group at the 3-position and a carboxylic acid group at the 2-position . The presence of the trifluoroethoxy group is likely to influence the compound’s reactivity and physical properties due to the high electronegativity of fluorine.
Scientific Research Applications
Chemical Synthesis and Functionalization
The trifluoromethyl group in pyridine- and quinolinecarboxylic acids, including compounds similar to 3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid, is introduced either through deoxygenative fluorination of carboxylic acids or by displacement of ring-bound halogens. This group significantly impacts the electronic properties of these compounds, facilitating further functionalization. For instance, selective metalation and carboxylation of 2-(trifluoromethyl)pyridine can occur at specific positions, enabling the synthesis of various regioisomerically pure trifluoromethyl-substituted pyridinecarboxylic acids. Such chemical transformations are pivotal in developing intermediates for further chemical synthesis and applications in material science (Cottet et al., 2003); (Schlosser & Marull, 2003).
Catalysis and Polymer Formation
Trifluoromethylated pyridines, including derivatives of this compound, have been utilized as catalysts and intermediates in the formation of complex organic molecules and polymers. The introduction of trifluoromethyl groups can significantly alter the reactivity and catalytic properties of these compounds, enabling novel pathways for cyclization reactions and the formation of polycyclic systems. Such reactions are essential for synthesizing complex organic molecules, including pharmaceuticals and materials with specific optical and electronic properties (Haskins & Knight, 2002).
Material Science and Engineering
The crystal structure and hydrogen-bonding network of 5-(trifluoromethyl)picolinic acid monohydrate, closely related to this compound, reveal significant insights into the design of materials with specific structural and functional properties. The ability to form centrosymmetric water-bridged hydrogen-bonding dimers and three-dimensional packing through F⋯F and C—H⋯F contacts illustrates the potential of such compounds in designing new materials with desirable optical, electronic, and structural characteristics (Ye & Tanski, 2020).
Luminescence and Magnetic Properties
Lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates exhibit intriguing luminescent and magnetic properties, suggesting potential applications of similar trifluoromethyl-substituted compounds in sensors, light-emitting devices, and magnetic materials. The synthesis and characterization of these polymers underline the role of aromatic carboxylic acids, like this compound, in developing materials with functional physical properties (Sivakumar et al., 2011).
Safety and Hazards
The safety and hazards associated with “3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid” are not detailed in the available resources. It’s always important to handle chemical compounds with appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area .
Future Directions
The future directions for research on “3-(2,2,2-Trifluoroethoxy)pyridine-2-carboxylic acid” are not specified in the available resources. Potential areas of interest could include exploring its synthesis, reactivity, and potential applications in various fields such as medicinal chemistry or materials science .
properties
IUPAC Name |
3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c9-8(10,11)4-15-5-2-1-3-12-6(5)7(13)14/h1-3H,4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYVCUJPSTZGVCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(=O)O)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1250130-41-6 | |
Record name | 3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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